4-Chloro-2-iodo-6-methylbenzoic acid

• IUPAC Name: 4-chloro-2-iodo-6-methylbenzoic acid
• InChI: InChI=1S/C8H6ClIO2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: DRYFFNYQTYAJIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(=O)O)I)Cl
• Molecular Formula: C8H6ClIO2
• Molecular Weight: 296.49 g/mol

Description

4-Chloro-2-iodo-6-methylbenzoic acid is a useful research compound. Its molecular formula is C8H6ClIO2 and its molecular weight is 296.49 g/mol. The purity is usually 95%.
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Scientific Research Applications

Identification and Control in Cooking Processes

4-Chloro-2-iodo-6-methylbenzoic acid, as part of iodinated disinfection byproducts (I-DBPs), is identified in cooking processes using chloraminated or chlorinated tap water with iodized table salt. These byproducts, including compounds like 3-iodo-4-hydroxybenzoic acid and 3-iodo-4-hydroxy-5-methylbenzoic acid, form through reactions between chlorine/chloramine residuals and iodide. Their developmental toxicity was evaluated, highlighting the importance of understanding their formation and control during household cooking (Pan, Zhang, & Li, 2016).

Synthesis and Preparation Techniques

Efficient methods for preparing related compounds like 2-chloro-6-methylbenzoic acid are significant for scientific research. These methods involve nucleophilic aromatic substitution and carbonylation, offering pathways for synthesizing compounds with potential applications in various scientific fields (Daniewski, Liu, Püntener, & Scalone, 2002).

Photocatalytic Applications

The study of photocatalytic degradation of related compounds like 4-methylbenzoic acid and 2-chloro-5-nitrobenzoic acid provides insights into environmental applications. These include water purification and the degradation of pollutants under UV irradiation, using catalysts like ZnO–SnO2/nano-clinoptilolite (Khodami & Nezamzadeh-Ejhieh, 2015).

Co-Crystal and Molecular Complex Studies

Research into co-crystal salts and molecular complexes involving similar compounds, such as 4-methylbenzoic acid, aids in understanding molecular interactions and stability. These studies contribute to the field of crystal engineering and material science (Ashfaq, Ali, Kuznetsov, Tahir, & Khalid, 2020).

Solubility and Thermochemistry

Investigations into the solubility of related compounds like 4-methylbenzoic acid in various solvents and temperatures are crucial for process optimization in industrial and pharmaceutical contexts. Additionally, the thermochemistry of halogen-substituted benzoic acids, including those with chloro and methyl groups, provides essential data for material science applications (Li, Liu, & Wang, 2001).

Synthesis routes and methods I

Procedure details

4-Chloro-2-methylbenzoic acid (1.7 g, 10 mmol), palladium(II) acetate (112 mg, 0.5 mmol), iodobenzene diacetate (6.44 g, 20 mmol) and elemental iodine (5.08 g, 20 mmol) were dissolved in N,N-dimethylformamide (50 mL) and stirred overnight at 100° C. The reaction mixture was cooled to room temperature, diluted with methyl-tert-butylether and 2M hydrochloric acid and washed with 10% aqueous solution of sodium metabisulphite. Organic phase was extracted with 2M sodium hydroxide and the resulting basic aqueous phase was acidified with concentrated aqueoushydrochloric acid and re-extracted with methyl-tert-butylether. The solvent was removed under reduced pressure affording 4-chloro-2-iodo-6-methylbenzoic acid (2.8 g, 94% yield) without further purification. So obtained iodinated benzoic acid (2.8 g, 9.4 mmol) was dissolved in N,N-dimethylformamide (25 mL) and methyliodide (1.25 mL, 20 mmol) and potassium carbonate (2.8 g, 20 mmol) were added. The reaction mixture was stirred overnight at room temperature, diluted with methyl-tert-butylether and washed with water, 1M sodium hydroxide, water and brine. Solvent was removed under reduced pressure and the crude was purified by flash chromatography (n-hexane/diethyl ether 100:2) to give title compound (2.2 g, 75% yield).

Synthesis routes and methods II

Procedure details

A mixture of 4-chloro-2-methyl-benzoic acid (3.40 g, 20 mmol,), N-iodosuccinamide (4.4 g, 22 mmol) and palladium (II) acetate (0.448 g, 2 mmol) in dry DMF (35 mL) was heated at 100° C. for 36 h under nitrogen atmosphere. After this time, the reaction mixture was cooled to ambient temperature and poured into water. The aqueous solution was extracted with ethyl acetate (2×100 mL) and the combined organic extracts were washed with aqueous sodium thiosulphate (30 mL) and brine (30 mL). The organic solution was dried over anhydrous MgSO4, filtered and concentrated to afford 4-chloro-2-iodo-6-methyl-benzoic acid. The product was used without further purification.